Cas no 166964-26-7 (2,5-Dimethyl-3-furansulfonyl Chloride)

2,5-Dimethyl-3-furansulfonyl chloride is a reactive sulfonyl chloride derivative used as a key intermediate in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its furan ring structure enhances reactivity, making it valuable for constructing complex heterocyclic compounds. The compound is handled under controlled conditions due to its sensitivity to moisture.

2,5-Dimethyl-3-furansulfonyl Chloride structure

166964-26-7 structure

Product Name:2,5-Dimethyl-3-furansulfonyl Chloride

CAS No:166964-26-7

MF:C₆H₇ClO₃S

MW:194.635979890823

MDL:MFCD04115370

CID:110833

PubChem ID:2795024

Update Time:2025-06-18

2,5-Dimethyl-3-furansulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2,5-Dimethylfuran-3-sulfonyl chloride
- 3-Furansulfonylchloride, 2,5-dimethyl-
- (2,5-dimethyl(3-furyl))chlorosulfone
- 2,5-Dimethyl-3-furansulfonyl chloride
- 2,5-dimethyl-3-furylsulphonyl chloride
- 2,5-dimethyl-furan-3-sulfonylchloride
- 2,5-Dimethylfuran-3-sulphonyl chloride
- 2,5-dimethyl-furan-3-ylsulphonyl chloride
- 2,5-Dimethyl-3-furanesulfonylchloride
- 3-(Chlorosulphonyl)-2,5-dimethylfuran
- 3-Furansulfonylchloride,2,5-dimethyl-(9CI)
- 166964-26-7
- SB61577
- AKOS006230638
- DTXSID60383523
- 2,5-dimethylfuran-3-sulfonylChloride
- 2,5-dimethylfuran 3-sulfonyl chloride
- EN300-78579
- C6H7ClO3S
- SCHEMBL392050
- 3-Furansulfonyl chloride, 2,5-dimethyl-
- J-507363
- PIXAQZAVANAGLE-UHFFFAOYSA-N
- MFCD04115370
- CS-0447925
- 2,5-dimethyl-3-furansulfonyl chloride, AldrichCPR
- 2,5-Dimethylfuran-3-sulphonylchloride97%
- G22363
- RGA96426
- 848-347-4
- DTXCID30334547
- 2,5-Dimethyl-3-furansulfonyl Chloride
- MDL： MFCD04115370
- Inchi： 1S/C6H7ClO3S/c1-4-3-6(5(2)10-4)11(7,8)9/h3H,1-2H3
- InChI Key： PIXAQZAVANAGLE-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C)OC=1C)(=O)=O

Computed Properties

Exact Mass: 193.98000
Monoisotopic Mass: 193.9804429g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55.7Å²

Experimental Properties

PSA: 55.66000
LogP: 2.90470

2,5-Dimethyl-3-furansulfonyl Chloride Security Information

Hazard Category Code： 36
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Safety Term：S26;S36/37/39;S45
Risk Phrases：R34

2,5-Dimethyl-3-furansulfonyl Chloride Pricemore >>

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